Cas no 2227801-48-9 ((1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol
• CAS No: 2227801-48-9
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 5762038
• PubChem ID: 96878148
• Update Time: 2025-05-27

(1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-2003418
• 2227801-48-9
• (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol

• Inchi： 1S/C6H8BrNOS/c7-6-1-4(3-10-6)5(9)2-8/h1,3,5,9H,2,8H2/t5-/m0/s1
• InChI Key： AVSXTOIWAUADCV-YFKPBYRVSA-N
• SMILES： BrC1=CC(=CS1)[C@H](CN)O

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5Ų

Additional information on (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol

Recent Advances in the Study of (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol (CAS: 2227801-48-9)

In recent years, (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol (CAS: 2227801-48-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its bromothiophene moiety, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates targeting central nervous system (CNS) disorders and infectious diseases. The compound's unique structural features and pharmacological properties have spurred extensive investigations into its synthesis, mechanism of action, and therapeutic utility.

A recent study published in the *Journal of Medicinal Chemistry* (2023) explored the enantioselective synthesis of (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol using asymmetric hydrogenation techniques. The researchers achieved high enantiomeric excess (ee > 99%) and yield (85%) by employing a novel chiral ruthenium catalyst. This advancement addresses previous challenges in the scalable production of the compound, paving the way for its broader application in drug discovery programs. The study also highlighted the compound's role as a key intermediate in the synthesis of potent dopamine D2 receptor agonists, which are being investigated for the treatment of Parkinson's disease.

Further research has elucidated the compound's potential in antimicrobial applications. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* demonstrated that derivatives of (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol exhibit significant activity against drug-resistant strains of *Staphylococcus aureus*. The bromothiophene moiety was found to enhance membrane permeability, while the amino alcohol group contributed to target specificity. These findings suggest that the compound could serve as a scaffold for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its therapeutic potential, (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol has been investigated for its utility in chemical biology probes. A 2023 *ACS Chemical Biology* report described its incorporation into activity-based protein profiling (ABPP) probes, enabling the selective labeling and identification of serine hydrolases in complex proteomes. This application underscores the compound's versatility as a tool for target discovery and validation in drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol-based therapeutics. Ongoing research is focused on structural modifications to improve metabolic stability and blood-brain barrier penetration. Recent computational studies leveraging molecular dynamics simulations have provided insights into the compound's binding modes with biological targets, informing rational design strategies for next-generation derivatives.

In conclusion, (1R)-2-amino-1-(5-bromothiophen-3-yl)ethan-1-ol (CAS: 2227801-48-9) represents a multifaceted compound with growing importance in pharmaceutical research. Its applications span from CNS drug development to antimicrobial agents and chemical biology tools. As synthetic methodologies advance and mechanistic understanding deepens, this compound is poised to play an increasingly prominent role in addressing unmet medical needs. Future research directions will likely focus on expanding its therapeutic indications and optimizing drug-like properties through structure-activity relationship studies.